4-Ethylbenzoic acid, morpholide

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: (4-ethylphenyl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C13H17NO2/c1-2-11-3-5-12(6-4-11)13(15)14-7-9-16-10-8-14/h3-6H,2,7-10H2,1H3
• InChI Key: JYYGRJIDXBRVHD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)N2CCOCC2

Description

4-Ethylbenzoic acid, morpholide is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled solution of 9.6 g (0.11 mole) of morpholine in 25 ml methylene chloride is added 8.4 g (0.05 mole) of 4-ethylbenzoyl chloride dropwise. The reaction is stirred 30 minutes and a white precipitate formed. The mixture is washed three times each with 25 ml of water, dried over anhydrous magnesium sulfate and evaporated in vacuo to yield 10.6 g of yellow oil.